Cas no 97461-45-5 (2H-1-Benzopyran-3-carbonyl chloride, 7-(acetyloxy)-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonyl chloride, 7-(acetyloxy)-2-oxo-
• CAS No: 97461-45-5
• MF: C₁₂H₇ClO₅
• MW: 266.633982896805
• CID: 751053
• Update Time: 2023-08-03

2H-1-Benzopyran-3-carbonyl chloride, 7-(acetyloxy)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonyl chloride, 7-(acetyloxy)-2-oxo-
• (3-carbonochloridoyl-2-oxochromen-7-yl) acetate
• 3-(Chlorocarbonyl)-2-oxo-2H-1-benzopyran-7-yl acetate

• Inchi： 1S/C12H7ClO5/c1-6(14)17-8-3-2-7-4-9(11(13)15)12(16)18-10(7)5-8/h2-5H,1H3
• InChI Key： CESHKPQSFGMEOB-UHFFFAOYSA-N
• SMILES： ClC(C1C(=O)OC2C=C(C=CC=2C=1)OC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 428
• Topological Polar Surface Area: 69.7